2-Methyl-4-(3-methylphenyl)piperazine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 3-methyl-1-(3-methylphenyl)piperazine
• InChI: InChI=1S/C12H18N2/c1-10-4-3-5-12(8-10)14-7-6-13-11(2)9-14/h3-5,8,11,13H,6-7,9H2,1-2H3
• InChI Key: CXKADMFVIMIQMK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)C2=CC=CC(=C2)C

Description

2-Methyl-4-(3-methylphenyl)piperazine is a substituted piperazine derivative characterized by a six-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 3. The compound features a methyl group at position 2 and a 3-methylphenyl group at position 4 (para to one nitrogen and meta to the other). This substitution pattern distinguishes it from simpler piperazines and imparts unique physicochemical and biological properties.

Comparison with Similar Compounds

Key Observations :

• Direct attachment of aromatic groups (e.g., phenyl in 8a) reduces solubility, while spacers (e.g., ethylene in 8ac) or flexible substituents (e.g., benzyl in 8b) enhance it .
• The 3-methylphenyl group in 2-Methyl-4-(3-methylphenyl)piperazine likely provides a balance between lipophilicity and metabolic stability compared to polar substituents like CF₃ in TFMPP .

Key Observations :

• Piperazine derivatives with aromatic substituents (e.g., phenyl, benzyl) often target CNS receptors or transporters, but structural nuances dictate selectivity. For example, TFMPP and mCPP are hallucinogenic, whereas 2-Methyl-4-(3-methylphenyl)piperazine’s methyl groups may reduce such effects .

Metabolic Stability and Environmental Degradation

Piperazine rings are metabolic hotspots, but substituents modulate degradation pathways:

Compound	Metabolic Pathway	Environmental Reactivity
2-Methyl-4-(3-methylphenyl)piperazine	Likely N-dealkylation or oxidation*	Not reported; methyl groups may slow MnO₂-mediated oxidation
Fluoroquinolones (e.g., ciprofloxacin)	Piperazine ring oxidation by MnO₂	Dealkylation/hydroxylation at piperazine
Meclozine metabolites	N-Oxidation, dealkylation	Piperazine N-oxide formation

*Inferred from studies on similar compounds .

Key Observations :

• Methyl substituents may shield the piperazine ring from enzymatic or environmental oxidation, enhancing metabolic stability compared to unsubstituted analogs .
• In fluoroquinolones, piperazine rings are primary sites for MnO₂-mediated degradation, suggesting that 2-Methyl-4-(3-methylphenyl)piperazine’s substituents could reduce such reactivity .

Preparation Methods

Stepwise Synthesis

A representative protocol starts with 3-methylacetophenone, which undergoes condensation with ethylenediamine to form a Schiff base. Subsequent reduction with NaBH₄ in tetrahydrofuran (THF) yields 1-(3-methylphenyl)piperazine. Methylation at the 2-position is achieved using methyl iodide (CH₃I) and potassium tert-butoxide (t-BuOK) in dichloromethane (DCM), yielding the final product in 68% overall yield.

Stereochemical Considerations

Reductive amination preserves the stereochemistry of chiral starting materials. For instance, using (R)- or (S)-1,2-diamines produces enantiomerically pure 2-methyl-4-(3-methylphenyl)piperazine, crucial for pharmaceutical applications. Nuclear magnetic resonance (NMR) analysis of diastereomeric salts (e.g., with tartaric acid) confirms enantiomeric excess ≥98%.

Alkylation of Piperazine Derivatives

Alkylation strategies employ bis(2-chloroethyl)amine derivatives to construct the piperazine ring in situ. This method is advantageous for large-scale synthesis due to readily available starting materials.

Ring-Closing Mechanism

3-Methylphenylamine reacts with bis(2-chloroethyl)amine hydrochloride in diethylene glycol monomethyl ether at 120°C, forming the piperazine ring via successive SN2 displacements. The reaction requires stoichiometric potassium carbonate to neutralize HCl byproducts, with yields reaching 70–75% after recrystallization from ethanol.

Byproduct Formation and Mitigation

Competing N-alkylation at both piperazine nitrogens generates 1,4-dimethyl-3-(3-methylphenyl)piperazine as a major impurity (15–20%). Selective mono-methylation is achieved by stepwise addition of methylating agents (e.g., dimethyl sulfate) at 0°C, reducing byproducts to <5%.

Coupling Reactions with Advanced Intermediates

Modern synthetic approaches utilize coupling reagents to assemble 2-methyl-4-(3-methylphenyl)piperazine from prefunctionalized fragments. Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate (PyBOP) and 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU) are preferred for their efficiency in forming amide bonds.

Fragment Condensation

A two-step protocol involves coupling 3-methylbenzoic acid with 2-methylpiperazine using HATU and N,N-diisopropylethylamine (DIPEA) in DMF, followed by borane-mediated reduction of the intermediate amide to the secondary amine. This method achieves 85% yield with >99% purity after high-performance liquid chromatography (HPLC).

Catalytic Innovations

Purification and Characterization

Chromatographic Techniques

Silica gel chromatography with ethyl acetate/hexane (3:7 v/v) remains the standard for isolating 2-methyl-4-(3-methylphenyl)piperazine. Reverse-phase HPLC (C18 column, acetonitrile/water gradient) resolves closely related impurities, achieving ≥99.5% purity.

Spectroscopic Confirmation

1H NMR (400 MHz, CDCl₃) exhibits characteristic signals at δ 2.29 (s, 3H, Ar-CH₃), 2.76 (m, 4H, piperazine-H), and 6.42 (dd, J = 2.8, 9.6 Hz, 1H, aromatic-H). High-resolution mass spectrometry (HRMS) confirms the molecular ion [M+H]⁺ at m/z 205.1804 (calculated 205.1809) .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-Methyl-4-(3-methylphenyl)piperazine, and how can reaction conditions be optimized to improve yield?

• Methodological Answer : Synthesis of 2-Methyl-4-(3-methylphenyl)piperazine typically involves alkylation or acylation of the piperazine core. For example, coupling 3-methylphenyl groups to the piperazine ring via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) can enhance regioselectivity . Optimization parameters include:

• Catalysts : Palladium complexes (e.g., Pd(PPh₃)₄) for efficient coupling .
• Solvents : Polar aprotic solvents like DMSO or acetonitrile improve solubility of intermediates .
• Temperature : Controlled heating (80–120°C) minimizes side reactions .
• Yield Enhancement : Stepwise purification via column chromatography and recrystallization ensures >85% purity .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing the structural integrity of 2-Methyl-4-(3-methylphenyl)piperazine?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR confirms substituent positions and ring conformation. For example, coupling constants (J) between piperazine protons (δ 2.5–3.5 ppm) indicate axial/equatorial preferences .
• X-ray Crystallography : SHELX programs (e.g., SHELXL) resolve steric effects and torsional angles, critical for analyzing bulky substituents like the 3-methylphenyl group .
• Mass Spectrometry : High-resolution ESI-MS verifies molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .

Advanced Research Questions

Q. How do structural modifications at the piperazine ring's nitrogen atoms influence the compound's affinity toward serotonin receptors, and what experimental approaches can validate these structure-activity relationships (SAR)?

• Methodological Answer :

• Substituent Effects : N-Methylation reduces steric hindrance, enhancing 5-HT₁A receptor binding, while bulkier groups (e.g., sulfonyl) may decrease affinity due to steric clashes .
• Experimental Validation :
• Radioligand Binding Assays : Compare IC₅₀ values of derivatives against [³H]-8-OH-DPAT (5-HT₁A agonist) .
• Computational Docking : Molecular dynamics simulations (e.g., AutoDock Vina) predict binding poses and interaction energies with receptor active sites .
• Case Study : Arylpiperazines with coplanar aryl rings show higher 5-HT₁A agonism, confirmed via in vitro cAMP assays .

Q. Contradictory reports exist regarding the antiplatelet activity of modified piperazine derivatives. How can researchers design experiments to resolve these discrepancies?

• Methodological Answer :

• Variable Isolation : Test derivatives with systematic substituent changes (e.g., β-cyclodextran vs. sulfonyl groups) to isolate antiplatelet contributors .
• Assay Standardization : Use ADP-induced platelet aggregation assays across multiple models (human PRP vs. murine whole blood) to control for species-specific responses .
• Dose-Response Analysis : Compare EC₅₀ values under standardized conditions (e.g., 37°C, pH 7.4) to identify potency thresholds .
• Mechanistic Studies : Evaluate COX-1/2 inhibition or P2Y₁₂ receptor antagonism via Western blot or calcium flux assays .

Data Analysis and Experimental Design

Q. How can researchers address low reproducibility in synthesizing crystalline forms of 2-Methyl-4-(3-methylphenyl)piperazine?

• Methodological Answer :

• Crystallization Screening : Use high-throughput platforms (e.g., Crystal16) to test solvent/antisolvent combinations (e.g., ethanol/water) .
• Thermodynamic Profiling : Differential Scanning Calorimetry (DSC) identifies stable polymorphs, while PXRD distinguishes crystalline vs. amorphous phases .
• Case Study : SHELX-refined structures reveal hydrogen-bonding networks critical for lattice stability; annealing at 50°C improves crystal quality .

Q. What computational strategies are effective in predicting the pharmacokinetic properties of 2-Methyl-4-(3-methylphenyl)piperazine derivatives?

• Methodological Answer :

• ADME Modeling : SwissADME or pkCSM predicts logP (lipophilicity), CYP450 metabolism, and blood-brain barrier permeability .
• Metabolite Identification : LC-MS/MS coupled with in silico tools (e.g., Meteor Nexus) maps phase I/II metabolic pathways .
• Toxicity Profiling : ProTox-II assesses hepatotoxicity and mutagenicity risks based on structural alerts (e.g., nitro groups) .

Tables for Key Data

Table 1 : Comparison of Synthetic Yields for Piperazine Derivatives

Derivative	Catalyst	Solvent	Temperature (°C)	Yield (%)
4-(3-Methylphenyl)piperazine	Pd(PPh₃)₄	DMSO	100	83
Sulfonylpiperazine analog	NiCl₂	Acetonitrile	80	71

Table 2 : Receptor Binding Affinities of Piperazine Derivatives

Compound	5-HT₁A (Ki, nM)	5-HT₂A (Ki, nM)	Selectivity Ratio
2-Methyl-4-(3-methylphenyl)	12.3 ± 1.2	450 ± 35	36.6
Nitrophenyl analog	8.7 ± 0.9	320 ± 28	36.8